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Compound of Interest

Compound Name: 4-Bromo-2,6-difluorobenzoic Acid

Cat. No.: B068048

An In-depth Technical Guide to the Physical Properties of 4-Bromo-2,6-difluorobenzoic Acid

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Bromo-2,6-difluorobenzoic acid, a key intermediate in the synthesis of
pharmaceuticals and advanced materials.[1][2] This document is intended for researchers,
scientists, and professionals in the field of drug development and materials science.

Core Physical and Chemical Properties

4-Bromo-2,6-difluorobenzoic acid, with the CAS number 183065-68-1, is an organic
compound that presents as an off-white crystalline solid under standard conditions.[3][4][5][6]
Its unique molecular structure, featuring both bromine and fluorine substituents on a benzoic
acid ring, imparts valuable reactivity and makes it a versatile building block in organic
synthesis.[7]

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical properties of 4-
Bromo-2,6-difluorobenzoic acid compiled from various sources.
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Property Value Source(s)
CAS Number 183065-68-1 [21[415][7181o1 0] 1][1 2]
Molecular Formula C7H3BrF20:2 [A15181enLoa3aiiz]
Molecular Weight 237.00 g/mol [81I91[11]
Appearance Off.-white crystalline (AI51]
solid/powder
Melting Point 196 - 205 °C [2131[4][5][9]
204 °C [8]
201-203 °C [5107]
198-201 °C [9]
196-198 °C [4106]
201-205 °C
200-204 °C [2]
Boiling Point 271.7 °C at 760 mmHg 3114151161
Density 1.872 - 1.9 g/lcm3 [31[21[5][6]
Flash Point 118.1°C [31[4]1[5][6]
pKa 2.11 £ 0.10 (Predicted) [10]
Solubility Soluble in Methanol [10]
Refractive Index 1.559 [41[6]
XLogP3 2.3 [4][6]

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of 4-
Bromo-2,6-difluorobenzoic acid are not extensively detailed in the literature, standard
laboratory procedures are employed.
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Melting Point Determination
The melting point is a crucial indicator of purity. A standard method for its determination is as

follows:

o Sample Preparation: A small amount of the crystalline 4-Bromo-2,6-difluorobenzoic acid is
finely powdered and packed into a capillary tube to a height of 2-3 mm.

 Instrumentation: The capillary tube is placed in a calibrated melting point apparatus.

e Measurement: The sample is heated at a controlled rate. The temperature at which the
substance begins to melt and the temperature at which it becomes completely liquid are
recorded as the melting point range. For a pure substance, this range is typically narrow.

Synthesis of 4-Bromo-2,6-difluorobenzoic acid

A common laboratory-scale synthesis involves the ortho-lithiation of 3,5-difluorobromobenzene
followed by carboxylation.[10][14][15]

Reaction Setup: A solution of diisopropylamine in anhydrous tetrahydrofuran (THF) is cooled
to -78 °C in an inert atmosphere (e.g., argon or nitrogen).

o Lithiation: n-Butyllithium is added dropwise to the cooled solution to form lithium
diisopropylamide (LDA). After a brief stirring period, a solution of 3,5-difluorobromobenzene
in THF is slowly added. The reaction mixture is stirred at -78 °C to allow for the formation of
the lithiated intermediate.

» Carboxylation: The reaction mixture is then transferred to a vessel containing an excess of
solid carbon dioxide (dry ice). The mixture is allowed to warm to room temperature with
stirring.

o Workup: The reaction is quenched with an aqueous acid solution (e.g., 1N HCI) to a pH of 3.
The aqueous layer is extracted with an organic solvent such as ethyl acetate.

« Purification: The combined organic layers are dried over an anhydrous drying agent (e.g.,
MgSO0a), filtered, and the solvent is removed under reduced pressure to yield the crude
product. Further purification can be achieved by recrystallization.
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Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 4-Bromo-2,6-
difluorobenzoic acid.

Synthesis of 4-Bromo-2,6-difluorobenzoic Acid

LDA Formation:

SUENE S5 DI VErEheme SEEES Diisopropylamine + n-BuLi in THF at -78°C

Ortho-Lithiation:

Reaction with 3,5-Difluorobromobenzene at -78°C

Carboxylation:
Reaction with excess solid CO2

Acidic Workup:
Quench with 1N HCI

Extraction:
with Ethyl Acetate

Purification:
Drying and Solvent Removal

'

Final Product:
4-Bromo-2,6-difluorobenzoic Acid

Click to download full resolution via product page
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Caption: Key steps in the synthesis of 4-Bromo-2,6-difluorobenzoic acid.

Spectral Data

Spectroscopic data are essential for the structural confirmation of 4-Bromo-2,6-
difluorobenzoic acid. While full spectra are not provided here, the availability of H NMR, 13C
NMR, IR, and Mass Spectrometry data has been reported.[16][17][18] A reported *H NMR
spectrum in CDCls shows a multiplet at & 7.20 (2H).[10] This is consistent with the two
equivalent aromatic protons on the substituted ring.

Safety and Handling

4-Bromo-2,6-difluorobenzoic acid is classified as an irritant and is harmful if swallowed.
Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn when handling this chemical. It should be stored in a cool, dry place in a well-
sealed container.[8][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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